Cas no 761429-85-0 (5,8-Isoquinolinedione,6-[(2-hydroxyethyl)amino]-)

• Product name: 5,8-Isoquinolinedione,6-[(2-hydroxyethyl)amino]-
• CAS No: 761429-85-0
• MF: C₁₁H₁₀N₂O₃
• MW: 218.2087
• CID: 550114
• PubChem ID: 45093493

5,8-Isoquinolinedione,6-[(2-hydroxyethyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 5,8-Isoquinolinedione,6-[(2-hydroxyethyl)amino]-
• 5,8-Isoquinolinedione, 6-[(2-hydroxyethyl)amino]- (9CI)
• 761429-85-0
• 6-[(2-Hydroxyethyl)amino]-5,8-isoquinolinedione

• Inchi： InChI=1S/C11H10N2O3/c14-4-3-13-9-5-10(15)8-6-12-2-1-7(8)11(9)16/h1-2,5-6,13-14H,3-4H2
• InChI Key： QULVWSQGFZXIER-UHFFFAOYSA-N
• SMILES： C1=CN=CC2=C1C(=O)C(=CC2=O)NCCO

Computed Properties

• Exact Mass: 218.069
• Monoisotopic Mass: 218.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 79.3A^2